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Compound of Interest

Compound Name: Oe-9000

Cat. No.: B1677184

Following a comprehensive search, no specific molecular biology instrument or system with the
designation "Oe-9000" could be identified in publicly available resources. The search yielded
various products with similar names, however, these are primarily industrial equipment and not
intended for life science research. For instance, the "E Instruments E9000" is an emissions
analyzer, and other similarly named products are related to hardware and industrial
machinery[1][2][3][4][5]. One vendor lists an "Oe-9000" but provides no technical details, and
the product is unavailable[6].

Given the absence of information on the "Oe-9000," it is not possible to generate the specific
application notes, protocols, and data as requested.

Alternative: Application Notes & Protocols for a
Representative System

To fulfill the user's request for content structure and style, we can provide detailed application
notes and protocols for a well-documented and representative molecular biology instrument. A
suitable example is an automated nucleic acid purification system, a foundational piece of
equipment in modern molecular biology, genomics, and drug development labs.

For this purpose, we will use the Allsheng Auto-Pure series as a representative example, as
this brand appeared in the initial search as a manufacturer of life science automation
instruments[7][8][9][10]. The following sections will be structured as requested, using typical
applications and performance data for such a system.
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Application Note 1: Automated cfDNA Extraction
from Plasma for Liquid Biopsy

Introduction: Circulating cell-free DNA (cfDNA) in plasma is a critical biomarker for non-invasive

cancer detection, monitoring, and therapy selection. Automated extraction systems, such as

the Auto-Pure, utilize magnetic bead-based technology to ensure high-yield, high-purity cfDNA

from large volume plasma samples, which is essential for sensitive downstream applications

like Next-Generation Sequencing (NGS) and digital PCR (dPCR).

Quantitative Data Summary: The performance of automated magnetic bead-based cfDNA

extraction is critical for the reliability of liquid biopsy assays. Key performance indicators include

yield, purity, and integrity.

. . Downstream
Parameter Performance Metric Typical Value o
Compatibility
Plasma Sample Maximizes cfDNA
Input Volume 1-4mL
Volume recovery
) Sufficient for NGS
Yield cfDNA per mL Plasma 1 - 100 ng/mL* ]
library prep
) Spectrophotometric Indicates low protein
Purity (A260/280) _ 1.7-20 o
Ratio contamination
) Spectrophotometric Indicates low
Purity (A260/230) ) >1.8
Ratio salt/solvent carryover
) ] ] ] High-throughput
Processing Time Time per 20 Samples 20 - 40 min B
capability
. High consistency
Reproducibility Inter-assay CV (%) <5%
across runs
Yield is highly
dependent on donor
health status.
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Experimental Workflow: The automated workflow minimizes manual intervention, reducing the
risk of contamination and ensuring reproducible results.

Sample Preparation

1. Plasma Collection
(EDTA tubes)

2. Centrifugation
(1600g, 10 min)

3. Plasma Transfer
(To 2mL tubes)

4. Second Spin
(16000g, 10 min)

Automated Extraction) (Auto-Pure System)

5. Load Cartridge
(Lysis Buffer, Beads)

6. Add Plasma Sample
& Proteinase K

7. Automated Protocol Run

(Lysis -> Binding -> Washing -> Elution)

8. Collect Eluted cfDNA

Quality Control & Analysis

9. Quantify cfDNA
(Qubit, dPCR)

10. Assess Integrity

11. Downstream Analysis
(Bioanalyzer)

(NGS, gPCR)
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Caption: Automated cfDNA extraction workflow from plasma to analysis.

Protocol: Automated cfDNA Extraction

Objective: To extract high-quality cfDNA from 1-4 mL of human plasma using an automated
magnetic bead-based system.

Materials:

Auto-Pure Nucleic Acid Purification System

» Magnetic Bead cfDNA Extraction Kit (compatible with large volumes)

o 96-well deep-well plates and magnetic rod combs

¢ Plasma samples collected in K2-EDTA tubes

e Proteinase K

¢ Nuclease-free water for elution

e Microcentrifuge

¢ Pipettes and nuclease-free tips

Methodology:

e Sample Preparation:

1. Centrifuge whole blood at 1,600 x g for 10 minutes at 4°C within 2 hours of collection.

2. Carefully transfer the supernatant plasma to a new conical tube, avoiding disturbance of
the buffy coat.

3. Perform a second centrifugation step at 16,000 x g for 10 minutes at 4°C to remove
residual cells and debris.
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4. Transfer the cleared plasma to a new nuclease-free tube. Samples can be stored at -80°C
or used immediately.

o Reagent Cartridge Preparation:

1. Pre-fill the wells of a 96-deep-well plate with the required reagents (Lysis Buffer, Wash
Buffers, Elution Buffer) according to the kit manufacturer's instructions.

2. Ensure magnetic beads are fully resuspended before adding them to the appropriate well.
e Automated Extraction on the Auto-Pure System:

1. Switch on the instrument and select the pre-programmed protocol for large-volume cfDNA
extraction.

2. Place the prepared 96-deep-well plate into the instrument's plate holder.
3. Place a new magnetic rod comb into the designated slot.

4. Add 1-4 mL of the prepared plasma sample to the lysis buffer well.

5. Add Proteinase K to the lysis well as specified by the kit protocol.

6. Initiate the run. The instrument will perform the following steps automatically:

Lysis: Cells are lysed in the presence of chaotropic salts and Proteinase K.

Binding: Magnetic beads are introduced, and nucleic acids bind to their surface.

Washing: The magnetic rods transfer the beads through a series of wash buffers to
remove contaminants.

Elution: The beads are transferred to the elution buffer, and purified cfDNA is released.
o cfDNA Collection and Storage:

1. Once the protocol is complete, carefully remove the 96-well plate.
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2. Transfer the eluted cfDNA from the elution well to a clean, nuclease-free microcentrifuge
tube.

3. Store the purified cfDNA at -20°C for short-term use or -80°C for long-term storage.

e Quality Control:

1. Quantify the cfDNA using a fluorometric method (e.g., Qubit dsDNA High Sensitivity
Assay).

2. Assess the size distribution and integrity using an automated electrophoresis system (e.g.,
Agilent Bioanalyzer), expecting a primary peak around 167 bp.

3. Evaluate purity by measuring A260/280 and A260/230 ratios using a micro-volume
spectrophotometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unable to Identify "Oe-9000" System in Molecular
Biology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677184#0e-9000-applications-in-molecular-biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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